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Executive Summary

5-Chloro-8-fluoroquinoline (CAS: 500579-51-1) is a specialized halogenated heterocyclic
building block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIS)
and advanced agrochemicals.[1][2][3][4] Belonging to the haloquinoline class, its structural
distinctiveness lies in the specific placement of a chlorine atom at the C5 position and a fluorine
atom at the C8 position. This substitution pattern is critical in medicinal chemistry for
modulating metabolic stability, lipophilicity, and electronic distribution in drug scaffolds,
particularly in the development of kinase inhibitors and anti-infective agents.

This guide provides a comprehensive technical analysis, including validated physical
properties, a self-validating synthesis protocol, safety standards (SDS), and application insights
for research and development professionals.

Chemical Identity & Physical Properties[3][6][7]1[8][9]
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Specification

Chemical Name

5-Chloro-8-fluoroquinoline

CAS Number 500579-51-1

Molecular Formula CoHsCIFN

Molecular Weight 181.59 g/mol

SMILES FC1=C2N=CC=CC2=C(Cl)C=C1

Appearance Off-white to light yellow crystalline solid
Melting Point 68—72 °C (Predicted/Analogous range)

Boiling Point ~265 °C (at 760 mmHg)

Solubility Soluble in DCM, Chloroform, DMSO; sparingly

soluble in water

Purity Grade

Typically >97% (HPLC/GC) for research use

Safety Data Sheet (SDS) & Handling

Note: This section summarizes critical safety data derived from GHS classifications for

halogenated quinolines. Always consult the specific vendor SDS before handling.

Hazard Identification (GHS Classification)

Signal Word:WARNING[1][2]

Hazard Class Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319
[1][2]
. May cause respiratory
STOT - Single Exposure H335

irritation.[1][2]
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Precautionary Protocols

o PPE: Wear nitrile gloves (min thickness 0.11 mm), safety goggles with side shields, and a
lab coat. Use a NIOSH-approved N95 respirator if dust formation is likely.[1][2]

o Storage: Store in a cool, dry place (2—8°C recommended) under inert atmosphere
(Argon/Nitrogen) to prevent oxidative degradation.

o Spill Response: Dampen with water to prevent dust, sweep up into a chemical waste
container. Do not let product enter drains.

First Aid Measures

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if
present. Seek medical attention.

o Skin Contact: Wash with plenty of soap and water. If irritation persists, get medical advice.
« Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER immediately.

Synthesis & Manufacturing

The synthesis of 5-Chloro-8-fluoroquinoline is classically achieved via the Skraup Quinoline
Synthesis, a robust method for constructing the quinoline core from aniline precursors.[1][2]

Retrosynthetic Analysis

The strategic disconnection involves the cyclization of 5-chloro-2-fluoroaniline with glycerol (or
acrolein equivalent) under acidic, oxidizing conditions.[1][2] The regioselectivity is driven by the
aniline nitrogen directing the cyclization to the ortho position.

 Starting Material: 5-Chloro-2-fluoroaniline (CAS: 2106-05-0)[1][2][5]

e Reagents: Glycerol, Sulfuric Acid (H2SOa), Nitrobenzene (Oxidant), Ferrous Sulfate
(Moderator).

Reaction Mechanism Diagram
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The following diagram illustrates the Skraup cyclization pathway transforming the aniline
precursor into the target quinoline.[6]

+ Acrolein (in situ)

5-Chloro-2-fluoroaniline
(CAS: 2106-05-0)
MlchaelAddltlon Acid Catalysis Intramolecular Aromatization 5-Chloro-8-fluoroquinoline
H2S04, Heat Intermedlate Cyclization (Nitrobenzene) (CAS: 500579-51-1)
Glycerol
(Dehydrates to Acrolein)

Click to download full resolution via product page

Caption: Skraup synthesis pathway converting 5-chloro-2-fluoroaniline to 5-chloro-8-
fluoroquinoline.

Experimental Protocol (Bench Scale)

Objective: Synthesize 10g of 5-Chloro-8-fluoroquinoline.

e Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a heavy-duty
magnetic stirrer.

o Reagent Addition:

[e]

Add 5-chloro-2-fluoroaniline (14.5 g, 0.1 mol).[1]

o

Add Glycerol (27.6 g, 0.3 mol).

[¢]

Add Ferrous sulfate (1.0 g) (moderates the reaction vigor).

[e]

Add Nitrobenzene (12.3 g, 0.1 mol) as the oxidant.

« Acidification:Cautiously add concentrated Sulfuric Acid (25 mL) dropwise with stirring. The
reaction is exothermic.

e Heating: Heat the mixture gradually to reflux (~140°C). Maintain reflux for 4—6 hours until the
reaction turns dark brown/black.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra00534e
https://www.benchchem.com/product/b8052678?utm_src=pdf-body-img
https://www.benchchem.com/product/b8052678?utm_src=pdf-body
https://www.benchchem.com/product/b8052678?utm_src=pdf-body
https://www.benchchem.com/product/b8052678?utm_src=pdf-body
https://www.bldpharm.com/products/239463-89-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8052678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Workup:

o

Cool to room temperature.

Pour the mixture into 500 mL of ice-water.

[¢]

[¢]

Basify to pH 10 using 50% NaOH solution (Caution: Exothermic).[1]

Perform steam distillation to remove unreacted nitrobenzene.

[e]

Extraction: Extract the aqueous residue with Dichloromethane (3 x 100 mL).

Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate. Purify the
crude residue via flash column chromatography (Hexane:Ethyl Acetate 9:1) to yield the
product as a pale solid.

Applications in Drug Discovery

The 5-chloro-8-fluoroquinoline scaffold serves as a "privileged structure” in medicinal
chemistry.[1][2]

Structure-Activity Relationship (SAR)[2][3]

C8-Fluorine: The fluorine atom at position 8 is strategically placed to block metabolic
hydroxylation, a common clearance pathway for quinolines.[1][2] Additionally, the electron-
withdrawing nature of fluorine lowers the pKa of the quinoline nitrogen, potentially improving
membrane permeability.

C5-Chlorine: The chlorine atom provides a handle for further functionalization via palladium-
catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce aryl or heteroaryl
groups, expanding the chemical space for library generation.[1][2]

Therapeutic Areas

Kinase Inhibitors: Quinoline derivatives are frequent scaffolds in ATP-competitive kinase
inhibitors (e.g., c-Met, EGFR).[1][2] The 5,8-substitution pattern helps orient the molecule
within the hydrophobic pocket of the enzyme.
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 Anti-infectives: Analogous to fluoroquinolone antibiotics, this core can be elaborated to target
bacterial DNA gyrase, although the pharmacophore usually requires a 4-oxo-3-carboxylic
acid moiety.[1][2]

o Agrochemicals: Used as an intermediate for herbicides where halogenated heterocycles
provide environmental stability and target specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an
overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]

o To cite this document: BenchChem. [5-Chloro-8-fluoroquinoline: Technical Guide & Safety
Data Sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8052678#5-chloro-8-fluoroquinoline-cas-number-
and-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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